Cas no 2229489-10-3 (5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2229489-10-3
• MF: C₈H₁₃F₂N₃OS
• MW: 237.270127058029
• CID: 6406725
• PubChem ID: 165852973
• Update Time: 2025-06-08

5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1974999
• 2229489-10-3

• Inchi： 1S/C8H13F2N3OS/c1-13(2)7-12-6(14-3)5(15-7)8(9,10)4-11/h4,11H2,1-3H3
• InChI Key： JHJPNFBZCNZWAK-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(CN)(F)F)OC)N(C)C

Computed Properties

• Exact Mass: 237.07473954g/mol
• Monoisotopic Mass: 237.07473954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2229489-10-3)

5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine, identified by its CAS number 2229489-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class of heterocyclic molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its N,N-dimethyl substitution on the thiazole ring and the presence of a 2-amino-1,1-difluoroethyl side chain, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The synthesis and characterization of 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine involve sophisticated organic reactions that highlight the intersection of fluorine chemistry and heterocyclic synthesis. The incorporation of fluorine atoms into the molecular structure is a strategic choice in medicinal chemistry, as fluorine can modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. Recent advancements in fluorinated thiazole derivatives have shown promising results in inhibiting certain enzymes and pathways associated with inflammatory diseases and cancer.

In the context of contemporary pharmaceutical research, compounds like 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine are being evaluated for their potential as scaffolds in the development of novel therapeutic agents. The 4-methoxy group on the thiazole ring further enhances the molecule's complexity and functionality, enabling interactions with biological targets that may not be accessible to simpler analogs. Studies have indicated that modifications in this region can significantly influence the compound's bioactivity, making it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine is its potential role in addressing unmet medical needs. Researchers are exploring its efficacy in models of neurological disorders, where thiazole derivatives have demonstrated neuroprotective properties. The combination of an amino group and a difluoroalkyl side chain suggests that this compound may exhibit both inhibitory and modulatory effects on neurotransmitter systems. Such dual functionality is highly desirable in the development of drugs that aim to balance multiple biological pathways.

The pharmacological profile of 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine is further illuminated by computational studies that predict its interaction with various protein targets. These simulations have revealed potential binding sites on enzymes such as kinases and phosphodiesterases, which are implicated in a wide range of diseases. The presence of fluorine atoms is particularly noteworthy, as they can enhance binding affinity through dipole interactions and halogen bonding. Such insights are crucial for optimizing the compound's pharmacological properties before moving into preclinical testing.

From a synthetic chemistry perspective, 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine exemplifies the ingenuity required to design molecules with specific biological activities. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as nucleophilic substitution at the difluoroethylene moiety followed by condensation reactions with protected amino groups are commonly employed. These synthetic strategies highlight the importance of advanced organic chemistry in translating laboratory discoveries into viable drug candidates.

The safety and efficacy of 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine are currently under investigation through in vitro and in vivo studies. Preliminary data suggest that the compound exhibits moderate solubility in aqueous buffers due to its polar functional groups, which may influence its absorption and distribution within biological systems. Additionally, toxicity assessments are being conducted to evaluate potential side effects at higher doses. These studies are essential for ensuring that any future clinical applications are both safe and effective.

The broader significance of compounds like 5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol-2-amine lies in their contribution to expanding the chemical toolbox available for drug discovery. Thiazole derivatives continue to be a rich area of research due to their versatility and biological relevance. By exploring new derivatives such as this one, scientists hope to uncover novel mechanisms of action that could lead to breakthroughs in treating complex diseases.

In conclusion,5-(2-amino-1,1-difluoroethyl)-4-methoxy-N,N-dimethyl-1,3-thiazol ula amine (CAS No 2229489 10 3) represents an exciting frontier in pharmaceutical chemistry Its unique structural features positional advantages make it a promising candidate for further development In light o ongoing research it is anticipated that this compound will continue to generate interest among scientists working on innovative therapeutics